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Compound of Interest

Compound Name: 8-O-Methyl-urolithin C

Cat. No.: B15352819 Get Quote

Essential Safety and Handling Guide for 8-O-
Methyl-urolithin C
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 8-
O-Methyl-urolithin C (CAS 713519-19-8). Given the absence of a publicly available Safety

Data Sheet (SDS) for this specific compound, the following recommendations are based on the

safety data for structurally related urolithin compounds, such as Urolithin A and Urolithin B, and

general best practices for handling chemical compounds in a laboratory setting. It is imperative

to handle this compound with caution, assuming it may possess hazards similar to its

analogues, which include potential skin and eye irritation.

I. Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for 8-O-Methyl-urolithin C is not available, related urolithins are

classified as irritants. Therefore, a precautionary approach is essential.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Hand Protection Nitrile or neoprene gloves
Protects against skin contact

and potential irritation.

Eye Protection
Safety glasses with side

shields or goggles

Prevents eye contact and

serious eye irritation.

Skin and Body Protection Laboratory coat
Minimizes skin exposure to

spills.

Respiratory Protection
Not generally required for

small quantities

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator is

recommended.

II. Safe Handling and Operational Plan
A systematic approach to handling 8-O-Methyl-urolithin C is critical to ensure laboratory

safety.

Experimental Workflow:
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Preparation

Handling

Cleanup & Disposal

Designated Handling Area
(e.g., fume hood)

Gather Materials
(Compound, Solvents, Glassware)

Ensure proper ventilation

Don PPE
(Gloves, Goggles, Lab Coat)

Weigh Compound

Dissolve in Solvent

Perform Experiment

Decontaminate Glassware & Surfaces

Dispose of Waste
(Solid & Liquid)

Follow institutional guidelines

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 8-O-Methyl-urolithin C.
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Step-by-Step Handling Protocol:

Preparation:

Designate a specific area for handling, preferably within a chemical fume hood to ensure

adequate ventilation.

Assemble all necessary materials, including the compound, solvents, and clean

glassware.

Put on the appropriate PPE as outlined in the table above.

Handling:

When weighing the solid compound, do so carefully to avoid generating dust.

If dissolving the compound, add the solvent to the solid slowly to prevent splashing.

Conduct all experimental procedures within the designated, well-ventilated area.

Cleanup:

Thoroughly decontaminate all glassware and surfaces that have come into contact with

the compound using an appropriate solvent.

Segregate waste into solid and liquid streams as per your institution's disposal

procedures.

III. Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Disposal Guidelines:
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Waste Type Disposal Procedure

Solid Waste

Collect in a labeled, sealed container. Dispose

of as chemical waste in accordance with local,

state, and federal regulations.

Liquid Waste

Collect in a labeled, sealed container. Do not

pour down the drain. Dispose of as hazardous

chemical waste.

Contaminated PPE Dispose of as solid chemical waste.

Important Note: Always consult your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

IV. Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary.
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Incident First Aid / Spill Response

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical

attention.

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Wash out mouth with

water and seek immediate medical attention.

Small Spill

Absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

disposal. Clean the spill area with an

appropriate solvent.

Large Spill
Evacuate the area and contact your institution's

EHS department.

By adhering to these safety and handling guidelines, researchers can minimize risks and

ensure a safe laboratory environment when working with 8-O-Methyl-urolithin C.

To cite this document: BenchChem. [Personal protective equipment for handling 8-O-Methyl-
urolithin C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15352819#personal-protective-equipment-for-
handling-8-o-methyl-urolithin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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